Cas no 14190-59-1 (1,3-thiazole-2-carboxylic acid)

• Product Name: 1,3-thiazole-2-carboxylic acid
• CAS No: 14190-59-1
• MF: C₄H₃NO₂S
• MW: 129.137119531631
• MDL: MFCD02094169
• CID: 49664
• PubChem ID: 329764923
• Update Time: 2025-08-03

1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thiazole-2-carboxylic acid
• 1,3-Thiazole-2-carboxylic acid
• RARECHEM AL BE 0750
• 2-THIAZOLECARBOXYLIC
• 2-Carboxy-1,3-thiazole
• Thiazole-2- forMic acid
• thiazol-2-carboxylic acid
• 2-THIAZOLECARBOXYLIC ACID,THIAZOLE-2-CARBOXYLIC ACID
• Thiazole-2-carboxylic acid ,98%
• FT-0602281
• DTXSID30376402
• 2-THIAZOLECARBOXYLIC ACID
• BCP23473
• AKOS005169248
• W-201224
• MFCD02094169
• AC-22744
• thiazole carboxylic acid
• EN300-91129
• BB 0259709
• A19599
• AM20080317
• SY013089
• 14190-59-1
• IJVLVRYLIMQVDD-UHFFFAOYSA-N
• PS-3881
• CS-W019827
• STR04307
• thiazole-2-carboxylicacid
• thiazolecarboxylic acid
• AB10888
• SCHEMBL121301
• DB-010836
• STL558252
• BBL104235
• 1,3-thiazole-2-carboxylic acid

• MDL： MFCD02094169
• Inchi： 1S/C4H3NO2S/c6-4(7)3-5-1-2-8-3/h1-2H,(H,6,7)
• InChI Key： IJVLVRYLIMQVDD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(=O)O

Computed Properties

• Exact Mass: 128.98800
• Monoisotopic Mass: 128.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4A^2

Experimental Properties

• Density: 1.525
• Melting Point: 95-118 °C
• Boiling Point: 310.6°C at 760 mmHg
• Flash Point: 141.6℃
• Refractive Index: 1.617
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 78.43000
• LogP: 0.84130

1,3-thiazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26
• Storage Condition：−20°C
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,3-thiazole-2-carboxylic acid

1,3-Thiazole-2-Carboxylic Acid (CAS No. 14190-59-1): A Comprehensive Overview

1,3-Thiazole-2-carboxylic acid, also known by its CAS registry number 14190-59-1, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of the carboxylic acid group at the 2-position of the thiazole ring imparts unique chemical properties, making it a versatile building block for further functionalization and synthesis.

The structure of 1,3-thiazole-2-carboxylic acid is characterized by its aromaticity, which arises from the conjugation of the sulfur atom and the nitrogen atom within the ring. This aromaticity contributes to its stability and reactivity in various chemical reactions. The compound is commonly synthesized through methods such as cyclization reactions involving amino acids or other sulfur-containing precursors. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for thiazole derivatives, including 1,3-thiazole-2-carboxylic acid.

One of the most notable applications of 1,3-thiazole-2-carboxylic acid is in the field of materials science, particularly in the development of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The carboxylic acid group allows for easy functionalization, enabling the incorporation of this compound into larger molecular architectures. For instance, researchers have utilized thiazole-based carboxylic acids to create MOFs with high surface areas and exceptional stability, which are promising for gas storage and catalytic applications.

Moreover, 1,3-thiazole-2-carboxylic acid has gained attention in drug discovery due to its potential as a bioactive molecule. The thiazole ring is a common structural motif in many pharmacologically active compounds, including antibiotics and antifungal agents. Recent studies have explored the ability of thiazole derivatives to inhibit enzymes associated with neurodegenerative diseases, such as β-secretase (BACE), making them promising candidates for therapeutic intervention.

In terms of environmental applications, thiazole-based compounds have been investigated for their role in degrading persistent organic pollutants (POPs). The unique electronic properties of thiazoles enable them to act as catalysts or mediators in oxidative degradation processes. For example, researchers have demonstrated that thiazole derivatives can enhance the photocatalytic degradation of organic pollutants under UV light, offering a sustainable solution for environmental remediation.

The synthesis and characterization of thiazole derivatives, including 1,3-thiazole-2-carboxylic acid, have been significantly advanced by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These tools provide detailed insights into the molecular structure and bonding characteristics of the compound, facilitating further research into its properties and applications.

In conclusion, 1,3-thiazole-2-carboxylic acid (CAS No. 14190-59-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable building block for synthesizing advanced materials and bioactive molecules. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.